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Compound of Interest

Compound Name: p-Tolylmagnesium Bromide

Cat. No.: B1588026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Tolylmagnesium bromide, a prominent member of the Grignard reagent family, is a

powerful nucleophilic agent extensively utilized in organic synthesis. Its ability to form carbon-

carbon bonds with a wide array of electrophiles makes it an indispensable tool in the

construction of complex molecular architectures, particularly in the realms of pharmaceutical

and materials science research. This technical guide provides a comprehensive overview of p-
tolylmagnesium bromide, encompassing its chemical and physical properties, detailed

experimental protocols for its preparation and key reactions, and a summary of its safety and

handling considerations.

Core Properties of p-Tolylmagnesium Bromide
p-Tolylmagnesium bromide is most commonly handled as a solution in ethereal solvents

such as diethyl ether or tetrahydrofuran (THF), as the neat solid can be pyrophoric and is highly

reactive.[1] The properties of these solutions are well-documented and crucial for their effective

use in synthesis.
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Identifier Value

CAS Number 4294-57-9[2][3][4][5][6][7]

Molecular Formula C₇H₇BrMg[7]

Synonyms
4-Methylphenylmagnesium bromide, 4-

Tolylmagnesium bromide

Physical and Chemical Properties

The majority of available data pertains to solutions of p-tolylmagnesium bromide. Data for the

neat compound is scarce due to its instability.

Property Value Notes

Molecular Weight 195.34 g/mol [7]

Appearance

Typically a colorless to light-

yellow or amber solution.[1][3]

[5] May develop turbidity or

precipitate.[5]

Commercially available in

various concentrations in THF

or diethyl ether.

Melting Point

>300 °C (in acetonitrile/ethyl

ether)[4] or 143-144 °C (from

benzene)[2]

Data for the solid state is

inconsistent and likely refers to

solvated complexes.

Boiling Point 65-67 °C
This is the boiling point of the

THF solution.

Density 1.002 g/mL at 25 °C For a 1.0 M solution in THF.

Solubility

Soluble in ethereal solvents

(diethyl ether, THF). Reacts

violently with water and protic

solvents.[1]

Flash Point

-17 °C (for 1.0 M solution in

THF) or -40 °C (for ~0.4M

solution in diethyl ether)[1]

Highly flammable.
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Experimental Protocols
Strict anhydrous and inert atmosphere techniques are paramount for the successful

preparation and use of p-tolylmagnesium bromide. All glassware should be thoroughly dried,

and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Preparation of p-Tolylmagnesium Bromide
This protocol details the in situ preparation of p-tolylmagnesium bromide from p-

bromotoluene and magnesium metal.

Materials:

Magnesium turnings

p-Bromotoluene

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Inert gas supply (Nitrogen or Argon)

Procedure:

Apparatus Setup: Assemble the flame-dried three-necked flask with a reflux condenser, a

dropping funnel, and an inert gas inlet.

Magnesium Activation: Place magnesium turnings in the flask. Add a small crystal of iodine.

Gently warm the flask with a heat gun under a stream of inert gas until purple iodine vapors

are observed. This process activates the magnesium surface.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1588026?utm_src=pdf-body
https://www.benchchem.com/product/b1588026?utm_src=pdf-body
https://www.benchchem.com/product/b1588026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation: Allow the flask to cool to room temperature. Add a small amount of a solution of p-

bromotoluene in anhydrous ether or THF from the dropping funnel to the magnesium

turnings.

Reaction: The reaction is typically initiated by gentle warming. A color change and/or

spontaneous refluxing indicates the start of the reaction. Once initiated, add the remaining p-

bromotoluene solution dropwise at a rate that maintains a gentle reflux.

Completion: After the addition is complete, continue to stir the reaction mixture at room

temperature or with gentle heating for an additional 1-2 hours to ensure all the magnesium

has reacted. The resulting grayish-brown solution is the Grignard reagent, which is typically

used immediately in subsequent steps.

Representative Reaction: Synthesis of 4,4'-
Dimethylbiphenyl (Kumada Coupling)
This protocol describes a classic cross-coupling reaction using p-tolylmagnesium bromide.

Materials:

p-Tolylmagnesium bromide solution (prepared as above or commercially sourced)

p-Bromotoluene

A suitable nickel or palladium catalyst (e.g., [Ni(dppe)Cl₂])

Anhydrous diethyl ether or THF

Standard glassware for inert atmosphere reactions

Procedure:

Catalyst Preparation: In a flame-dried flask under an inert atmosphere, dissolve the nickel or

palladium catalyst in the anhydrous solvent.

Reaction Setup: To this catalyst solution, add the p-bromotoluene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1588026?utm_src=pdf-body
https://www.benchchem.com/product/b1588026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grignard Addition: Slowly add the p-tolylmagnesium bromide solution to the reaction

mixture at room temperature. An exothermic reaction may be observed.

Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating.

The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The aqueous layer is then extracted with

an organic solvent (e.g., diethyl ether).

Purification: The combined organic layers are washed with brine, dried over an anhydrous

drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield

4,4'-dimethylbiphenyl.

Logical Relationship Diagrams
Preparation of p-Tolylmagnesium Bromide
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Workflow for p-Tolylmagnesium Bromide Synthesis
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Caption: Synthesis of p-Tolylmagnesium Bromide.

Kumada Cross-Coupling Reaction
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Kumada Cross-Coupling Reaction Pathway
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Caption: Mechanism of Kumada Cross-Coupling.

Safety and Handling
p-Tolylmagnesium bromide is a highly reactive and hazardous substance that must be

handled with extreme caution by trained personnel in a controlled laboratory environment.
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Flammability: Solutions of p-tolylmagnesium bromide are highly flammable, with low flash

points.[1] All sources of ignition must be strictly avoided.

Reactivity: It reacts violently with water, protic solvents, and atmospheric moisture.[1]

Reactions should be performed under a dry, inert atmosphere.

Health Hazards: p-Tolylmagnesium bromide is corrosive and can cause severe skin burns

and eye damage. Inhalation may cause respiratory irritation. Appropriate personal protective

equipment (PPE), including safety goggles, flame-retardant lab coat, and chemical-resistant

gloves, is mandatory.

Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, and

well-ventilated area, away from heat and sources of ignition.[1]

Conclusion
p-Tolylmagnesium bromide remains a cornerstone of modern organic synthesis. Its versatility

in forming new carbon-carbon bonds ensures its continued relevance in academic and

industrial research, particularly in the synthesis of novel organic molecules for drug discovery

and materials science. A thorough understanding of its properties, combined with meticulous

adherence to proper handling and reaction protocols, is essential for its safe and effective

utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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